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Compound of Interest

Compound Name:
6-Bromo-2,2-dimethylchroman-4-

one

Cat. No.: B1283529 Get Quote

Essential Safety and Handling Guide for 6-
Bromo-2,2-dimethylchroman-4-one
This guide provides crucial safety and logistical information for the handling and disposal of 6-
Bromo-2,2-dimethylchroman-4-one, a compound often utilized in synthetic and medicinal

chemistry. The following procedures are designed to ensure the safety of researchers,

scientists, and drug development professionals.

Hazard Identification and Safety Precautions
While a specific Safety Data Sheet (SDS) for 6-Bromo-2,2-dimethylchroman-4-one is not

readily available, data from structurally similar compounds, such as 6-bromochroman-4-one,

indicate that it should be handled with care. The primary hazards are expected to be skin, eye,

and respiratory tract irritation.[1][2] The compound is classified as an acute oral toxin, category

4.[3]

Signal Word: Warning[3][4]

Hazard Statements:

H302: Harmful if swallowed.[3]

H315: Causes skin irritation.[2][5]
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H319: Causes serious eye irritation.[2][5]

H335: May cause respiratory irritation.[2][5]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5]

P264: Wash face, hands and any exposed skin thoroughly after handling.[3][5]

P270: Do not eat, drink or smoke when using this product.[3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3][5]

P301+P317: IF SWALLOWED: Get medical help.[3]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[5]

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[5]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3][5]

P501: Dispose of contents/container to an approved waste disposal plant.[5]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is essential when handling 6-Bromo-2,2-dimethylchroman-4-one.

The following table summarizes the recommended PPE.
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Body Part
Personal Protective

Equipment
Specifications and Rationale

Hands Chemical-resistant gloves

Given the compound is a

ketone and an aromatic

hydrocarbon, Polyvinyl alcohol

(PVA) or Viton™ gloves are

recommended for their high

resistance to these chemical

classes.[6][7][8][9] Nitrile

gloves may be suitable for

handling aqueous solutions but

are not recommended for pure

ketones or aromatic solvents.

[8][10]

Eyes/Face
Chemical splash goggles

and/or face shield

To protect against potential

splashes and vapors, chemical

splash goggles are mandatory.

A face shield should be worn in

addition to goggles when there

is a higher risk of splashing.

[10]

Skin/Body Laboratory coat

A standard laboratory coat

should be worn to protect

against incidental skin contact.

[10][11] For larger quantities or

increased exposure risk,

consider chemical-resistant

aprons or coveralls.

Respiratory Fume hood or respirator All handling of the solid

compound and its solutions

should be conducted in a

certified chemical fume hood to

minimize inhalation of dust or

vapors.[10][11] If a fume hood

is not available or if exposure
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limits may be exceeded, a

NIOSH-approved respirator

with appropriate cartridges for

organic vapors and

particulates should be used.

[10]

Experimental Protocol: Safe Handling and Weighing
This protocol outlines the step-by-step procedure for safely handling and weighing 6-Bromo-
2,2-dimethylchroman-4-one in a laboratory setting.

Preparation:

Ensure a chemical fume hood is certified and functioning correctly.

Gather all necessary PPE as outlined in the table above and inspect for any damage.

Prepare a designated work area within the fume hood. Cover the surface with absorbent,

disposable bench paper.

Have a waste container specifically for 6-Bromo-2,2-dimethylchroman-4-one waste

readily accessible within the fume hood.

Donning PPE:

Put on the laboratory coat, ensuring it is fully buttoned.

Don chemical splash goggles and a face shield if necessary.

Put on the appropriate chemical-resistant gloves.

Handling and Weighing:

Retrieve the container of 6-Bromo-2,2-dimethylchroman-4-one from its storage location.

Place the container inside the fume hood.
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Carefully open the container, avoiding the generation of dust.

Use a clean spatula to transfer the desired amount of the solid compound to a tared weigh

boat or appropriate container on a balance located within the fume hood.

Minimize the time the primary container is open.

Securely close the primary container after weighing.

Post-Handling:

Clean any spills immediately using appropriate procedures and materials.

Wipe down the spatula and any other equipment used with a suitable solvent (e.g.,

ethanol) and dispose of the cleaning materials in the designated waste container.

Dispose of the weigh boat and any contaminated bench paper in the solid waste container.

Doffing PPE:

Remove gloves using the proper technique to avoid skin contamination and dispose of

them in the designated waste.

Remove the lab coat, turning it inside out to contain any potential contamination.

Remove eye and face protection.

Wash hands thoroughly with soap and water.

Disposal Plan
All waste contaminated with 6-Bromo-2,2-dimethylchroman-4-one must be treated as

hazardous waste.

Solid Waste: Contaminated items such as gloves, weigh boats, and paper towels should be

collected in a clearly labeled, sealed container.

Liquid Waste: Solutions containing the compound should be collected in a separate, labeled,

and sealed hazardous waste container.
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Disposal: All waste containers must be disposed of through the institution's environmental

health and safety (EHS) office in accordance with local, state, and federal regulations.[5]

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of 6-Bromo-2,2-dimethylchroman-4-
one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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